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Compound of Interest

N-benzyl-5,5-dimethyloxolan-3-
Compound Name:
amine

Cat. No.: B2448697

Technical Guide: N-benzyl-5,5-dimethyloxolan-3-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of N-
benzyl-5,5-dimethyloxolan-3-amine, a compound of interest in various research and
development applications.

Molecular Data Summary

The fundamental molecular characteristics of N-benzyl-5,5-dimethyloxolan-3-amine are
summarized in the table below for quick reference and comparison.

Property Value
Molecular Formula C13H19NO
Molecular Weight 205.3 g/mol

This data is derived from established chemical databases and provides a foundational
understanding of the compound’'s composition and mass.[1][2]
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Methodology for Determination of Molecular Weight
and Formula

The molecular formula and weight are determined through a combination of structural analysis
and calculation based on atomic masses.

Experimental Protocol: Determination of Molecular Formula

 Structural Elucidation: The chemical structure of N-benzyl-5,5-dimethyloxolan-3-amine is
first determined using analytical techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

o Atom Counting: Once the structure is confirmed, the number of atoms for each element
(Carbon, Hydrogen, Nitrogen, and Oxygen) is counted.

o Carbon (C): 13 atoms

o Hydrogen (H): 19 atoms
o Nitrogen (N): 1 atom

o Oxygen (O): 1 atom

o Formula Assignment: Based on the atom count, the molecular formula is assigned as
C13H19NO.[1][2]

Experimental Protocol: Calculation of Molecular Weight

» Atomic Weight Reference: Standard atomic weights for each element are utilized:

o

C:12.011u

H: 1.008 u

o

N: 14.007 u

[¢]

0:15.999u

[¢]
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» Calculation: The molecular weight is calculated by summing the atomic weights of all atoms
in the molecular formula:

o Molecular Weight = (13 * 12.011) + (19 * 1.008) + (1 * 14.007) + (1 * 15.999)
o Molecular Weight = 156.143 + 19.152 + 14.007 + 15.999 = 205.301 g/mol

e Rounding: The calculated value is typically rounded to an appropriate number of significant
figures, resulting in 205.3 g/mol .[2]

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical name to its fundamental
molecular properties.
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Figure 1: Molecular Property Derivation
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2448697#n-benzyl-5-5-dimethyloxolan-3-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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